Cas no 62333-43-1 (Nonanedioic acid, 2-(acetylamino)-, dimethyl ester)

• Product Name: Nonanedioic acid, 2-(acetylamino)-, dimethyl ester
• CAS No: 62333-43-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 448927
• PubChem ID: 71387450
• Update Time: 2025-04-19

Nonanedioic acid, 2-(acetylamino)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid, 2-(acetylamino)-, dimethyl ester
• dimethyl 2-acetamidononanedioate
• 62333-43-1
• DTXSID40809574

• Inchi： 1S/C13H23NO5/c1-10(15)14-11(13(17)19-3)8-6-4-5-7-9-12(16)18-2/h11H,4-9H2,1-3H3,(H,14,15)
• InChI Key： SIYAQCLTDWRWAY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCCCC(=O)OC)NC(C)=O)=O

Computed Properties

• Exact Mass: 273.15769
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7